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A detailed guide for researchers and scientists on the simulation fidelity of the GEM-5 simulator

for ARM and x86 instruction set architectures, supported by experimental data and

standardized testing protocols.

The GEM-5 simulator is a powerful and widely used tool in computer architecture research,

enabling detailed performance and power analysis of various system designs. However, the

accuracy of simulation results is paramount for drawing valid scientific conclusions. This guide

provides an objective comparison of GEM-5's accuracy when simulating ARM versus x86

architectures, drawing upon published validation studies. This analysis is intended to help

researchers, scientists, and drug development professionals make informed decisions when

using GEM-5 for their simulation needs.

Comparative Accuracy Assessment
Validation studies of GEM-5 against real hardware have revealed varying levels of accuracy for

ARM and x86 architectures. Generally, GEM-5 has demonstrated a higher out-of-the-box

accuracy for ARM-based systems, while achieving comparable fidelity for x86 architectures

often requires significant configuration tuning and simulator modifications.

Quantitative Performance Metrics
The following tables summarize the reported accuracy of GEM-5 for both ARM and x86

architectures based on various performance metrics. The error rates are typically presented as
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the Mean Absolute Percentage Error (MAPE) or Mean Percentage Error (MPE) when

comparing simulated results to real hardware measurements.

Table 1: GEM-5 Accuracy for ARM Architecture Simulation

Hardware
Platform

CPU Model
Benchmark
Suite

Mean
Absolute
Percentage
Error
(Runtime)

Mean
Percentage
Error
(Runtime)

Average
Microarchit
ectural
Statistics
Error

ARM

Versatile

Express TC2

ARM Cortex-

A15

SPEC

CPU2006
13%[1] 5%[1]

Within 20%

for most

statistics[1]

ARM

Versatile

Express TC2

ARM Cortex-

A15

PARSEC

(single-core)
16%[1] -11%[1] Not Specified

ARM

Versatile

Express TC2

ARM Cortex-

A15

PARSEC

(dual-core)
17%[1] -12%[1] Not Specified

ARM Cortex-

A9 based

system

ARM Cortex-

A9

SPLASH-2,

ALPBench,

STREAM

1.39% to

17.94%[2]
Not Specified Not Specified

Not Specified
In-order/Out-

of-order

10

benchmarks

~7% (in-

order), ~17%

(out-of-order)

[3]

Not Specified Not Specified

Table 2: GEM-5 Accuracy for x86 Architecture Simulation
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Hardware
Platform

CPU Model
Benchmark
Suite

Mean
Absolute
Percentage
Error (IPC)

Mean
Percentage
Error (IPC)

Notes

Intel Core-i7

(Haswell)
Custom OoO

Microbenchm

arks
< 6%[4][5][6] Not Specified

After

significant

simulator

modifications

and tuning.

Initial error

was 136%.[4]

[6]

Intel Core-i7

(Haswell)
Custom OoO

Embedded

Benchmarks
37.6%[7] Not Specified

Comparison

with other

simulators

(Sniper:

20.6%,

MARSSx86:

33.03%,

ZSim: 24.3%)

[7]

Intel Core-i7

(Haswell)
Custom OoO

Integer

Benchmarks
37.1%[7] Not Specified

Comparison

with other

simulators

(Sniper:

17.6%,

MARSSx86:

22.16%,

ZSim:

22.59%)[7]

Intel Core-i7

(Haswell)

Custom OoO Floating Point

Benchmarks

35.4%[7] Not Specified Comparison

with other

simulators

(Sniper:

24.8%,

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://sc19.supercomputing.org/proceedings/workshops/workshop_files/ws_pmbss111s2-file1.pdf
https://ieeexplore.ieee.org/document/9059267/
https://www.scribd.com/document/695526812/2019-Validation-of-the-gem5-Simulator-for-x86-Architectures
https://sc19.supercomputing.org/proceedings/workshops/workshop_files/ws_pmbss111s2-file1.pdf
https://www.scribd.com/document/695526812/2019-Validation-of-the-gem5-Simulator-for-x86-Architectures
https://sc16.supercomputing.org/sc-archive/tech_poster/poster_files/post233s2-file3.pdf
https://sc16.supercomputing.org/sc-archive/tech_poster/poster_files/post233s2-file3.pdf
https://sc16.supercomputing.org/sc-archive/tech_poster/poster_files/post233s2-file3.pdf
https://sc16.supercomputing.org/sc-archive/tech_poster/poster_files/post233s2-file3.pdf
https://sc16.supercomputing.org/sc-archive/tech_poster/poster_files/post233s2-file3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MARSSx86:

32.0%, ZSim:

27.5%)[7]

Experimental Protocols
The accuracy of GEM-5 is highly dependent on the experimental methodology used for

validation. The key steps involved in a typical validation study are outlined below.

Hardware and Software Configuration
A crucial first step is to configure the GEM-5 simulator to match the target hardware as closely

as possible. This includes:

CPU Modeling: Selecting the appropriate CPU model (e.g., O3CPU for out-of-order

processors) and configuring its parameters, such as pipeline stages, issue width, and

instruction buffer sizes.

Memory System: Modeling the cache hierarchy (L1, L2, L3 caches), including their sizes,

associativities, and latencies, as well as the main memory system.

Operating System and Kernel: In full-system simulation, using the same operating system

and kernel version as the target hardware.

Data Collection from Real Hardware
To establish a ground truth for comparison, performance data is collected from the physical

hardware. This is typically done using:

Hardware Monitoring Counters (HMCs): Modern processors provide performance counters

that can be used to measure a wide range of microarchitectural events, such as instructions

retired, cache misses, and branch mispredictions.

Performance Profiling Tools: Tools like perf in Linux are used to access and record the data

from HMCs.[8]

Simulation and Data Analysis
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Once the simulator is configured and real hardware data is collected, the same benchmarks

are run in GEM-5. The simulation output is then compared against the hardware

measurements to calculate the error rates. Discrepancies are analyzed to identify the sources

of inaccuracy in the simulation model.

Visualization of Experimental Workflow
The following diagrams illustrate the typical workflows for validating GEM-5's accuracy.
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Real Hardware Environment GEM-5 Simulation Environment

Analysis and Validation

1. Select and Configure
Target Hardware

2. Execute Benchmarks
(e.g., SPEC CPU2006, PARSEC)

3. Collect Performance Data
(using perf, HMCs)

7. Compare Hardware and
Simulation Data

4. Configure GEM-5 to
Match Hardware

5. Run Same Benchmarks
in GEM-5

6. Collect Simulation Statistics

8. Calculate Error Metrics
(MAPE, MPE)

9. Analyze Sources of Error

10. Refine GEM-5 Model
(Iterative Process)

Click to download full resolution via product page

Caption: A high-level overview of the GEM-5 validation workflow.
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Phase 1: Setup and Configuration

Phase 2: Execution and Measurement

Phase 3: Evaluation and Refinement

Start Validation

Identify Hardware Specifications
(e.g., Intel Haswell, ARM Cortex-A15)

Configure GEM-5 CPU, Cache,
and Memory Parameters

Select Microbenchmarks and
Standard Benchmark Suites

Execute Benchmarks on
Real Hardware

Execute Benchmarks in
GEM-5 Full-System/SE Mode

Measure Performance using
Hardware Monitoring Counters

Compare Simulated vs.
Hardware Performance Data

Extract Performance Statistics
from GEM-5 Output

Calculate Percentage Error for
IPC, Runtime, Cache Misses, etc.

Identify Sources of Inaccuracy
(e.g., unmodeled features, parameter mismatch)

Iteratively Tune GEM-5 Parameters
and Modify Source Code

Refine

Validation Complete

Click to download full resolution via product page

Caption: A detailed methodology for GEM-5 validation and accuracy assessment.
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Conclusion
GEM-5 is a versatile and powerful simulator for both ARM and x86 architectures. However,

achieving high accuracy, particularly for complex out-of-order x86 processors, often requires a

rigorous validation and tuning process. While GEM-5 has shown good accuracy for ARM

simulations in multiple studies, users should be aware of the potential for higher initial error

rates when modeling x86 systems. By following a detailed experimental protocol, researchers

can significantly improve the fidelity of their GEM-5 simulations and gain greater confidence in

their results. It is recommended to consult recent validation studies and, if possible, perform a

custom validation against the specific hardware of interest to ensure the highest level of

accuracy for your research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tnm.engin.umich.edu [tnm.engin.umich.edu]

2. scholarworks.wmich.edu [scholarworks.wmich.edu]

3. youngcius.github.io [youngcius.github.io]

4. sc19.supercomputing.org [sc19.supercomputing.org]

5. Validation of the gem5 Simulator for x86 Architectures | IEEE Conference Publication |
IEEE Xplore [ieeexplore.ieee.org]

6. scribd.com [scribd.com]

7. sc16.supercomputing.org [sc16.supercomputing.org]

8. conferences.computer.org [conferences.computer.org]

To cite this document: BenchChem. [GEM-5 Simulation Accuracy: A Comparative Analysis of
ARM and x86 Architectures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410503#assessing-the-accuracy-of-gem-5-for-
arm-vs-x86-architecture-simulation]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12410503?utm_src=pdf-body
https://www.benchchem.com/product/b12410503?utm_src=pdf-body
https://www.benchchem.com/product/b12410503?utm_src=pdf-body
https://www.benchchem.com/product/b12410503?utm_src=pdf-custom-synthesis
https://tnm.engin.umich.edu/wp-content/uploads/sites/353/2017/12/2014.03.Sources-of-error-in-full-system-simulation.pdf
https://scholarworks.wmich.edu/cgi/viewcontent.cgi?article=1000&context=casrl_reports
https://youngcius.github.io/docs/Analysis_of_Out-of-order_CPU_Models_on_ARM_and_x86_Microprocessors.pdf
https://sc19.supercomputing.org/proceedings/workshops/workshop_files/ws_pmbss111s2-file1.pdf
https://ieeexplore.ieee.org/document/9059267/
https://ieeexplore.ieee.org/document/9059267/
https://www.scribd.com/document/695526812/2019-Validation-of-the-gem5-Simulator-for-x86-Architectures
https://sc16.supercomputing.org/sc-archive/tech_poster/poster_files/post233s2-file3.pdf
https://conferences.computer.org/sc19w/2019/pdfs/PMBS2019-2iUtK30cYDgtqlMxNUuYFr/4lUfbXelCLBHveM7oj4G6U/1fWA1dpAPG2IPz2kokIGd8.pdf
https://www.benchchem.com/product/b12410503#assessing-the-accuracy-of-gem-5-for-arm-vs-x86-architecture-simulation
https://www.benchchem.com/product/b12410503#assessing-the-accuracy-of-gem-5-for-arm-vs-x86-architecture-simulation
https://www.benchchem.com/product/b12410503#assessing-the-accuracy-of-gem-5-for-arm-vs-x86-architecture-simulation
https://www.benchchem.com/product/b12410503#assessing-the-accuracy-of-gem-5-for-arm-vs-x86-architecture-simulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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